2-[3-(4-fluoro-3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-[3-(4-fluoro-3-methylphenyl)-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C22H19F2N3O3S/c1-13-10-16(6-7-17(13)24)27-21(29)20-18(8-9-31-20)26(22(27)30)12-19(28)25-11-14-2-4-15(23)5-3-14/h2-10,18,20H,11-12H2,1H3,(H,25,28)
• InChI Key: CWUHTLWYJOFJIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=O)C3C(C=CS3)N(C2=O)CC(=O)NCC4=CC=C(C=C4)F)F
• Molecular Formula: C22H19F2N3O3S
• Molecular Weight: 443.5 g/mol
• CAS No.: 1260944-28-2

Description

2-[3-(4-fluoro-3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C22H17F2N3O3S and its molecular weight is 441.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activities

Compounds structurally related to the specified chemical have been synthesized and evaluated for their antitumor activities. For instance, studies have shown that certain derivatives possess selective antitumor activities, suggesting a potential for cancer treatment developments (Xiong Jing, 2011; H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).

Herbicidal Activity

Novel compounds within this chemical class have demonstrated significant herbicidal activities against dicotyledonous weeds, indicating their potential as agricultural agents (Daoxin Wu et al., 2011).

Bactericidal and Antibacterial Activities

The bactericidal and antibacterial activities of these compounds have been explored, with some showing potent effects against crop biomasses and pathogenic bacteria. This highlights their potential application in developing new antibacterial agents (Zhou Xi, 2015; M. A. Kumari et al., 2017).

Anti-inflammatory and Analgesic Activities

The synthesis of derivatives has also targeted anti-inflammatory and analgesic properties, with some compounds displaying significant activities in these areas. This suggests their potential in the development of new treatments for inflammation and pain (Muralidharan, S. James Raja, Asha Deepti, 2019).

Fungicidal Activities

Furthermore, some derivatives have been synthesized and found to possess fungicidal activities against various fungi, indicating their potential use in addressing fungal infections and diseases in agriculture (Qingyun Ren et al., 2007).